Cas no 1805950-68-8 (Methyl 6-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 6-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate
• CAS No: 1805950-68-8
• MF: C₁₀H₉Br₂F₂NO₂
• MW: 372.988768339157
• CID: 4864058
• Update Time: 2025-06-14

Methyl 6-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H9Br2F2NO2/c1-17-8(16)3-6-9(10(13)14)5(4-11)2-7(12)15-6/h2,10H,3-4H2,1H3
• InChI Key： OWNLJKOAEBUPBG-UHFFFAOYSA-N
• SMILES： BrCC1C=C(N=C(CC(=O)OC)C=1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate

Recent Advances in the Study of Methyl 6-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate (CAS: 1805950-68-8)

Methyl 6-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate (CAS: 1805950-68-8) is a pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have highlighted its potential in drug discovery, especially in the development of novel anticancer and anti-inflammatory agents.

One of the most significant applications of this compound is its role in the synthesis of small-molecule inhibitors. Researchers have utilized Methyl 6-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate as a building block to develop potent inhibitors of specific kinases involved in cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of a new class of EGFR (Epidermal Growth Factor Receptor) inhibitors, which showed promising activity against non-small cell lung cancer (NSCLC) cell lines.

In addition to its role in kinase inhibition, this compound has also been explored for its potential in modulating inflammatory pathways. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of derivatives using Methyl 6-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate as a precursor. These derivatives exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting potential applications in treating chronic inflammatory diseases.

The synthetic versatility of Methyl 6-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate has been further demonstrated in the development of PROTACs (Proteolysis Targeting Chimeras). A 2024 study in Chemical Science detailed its use in the construction of a novel PROTAC targeting BRD4, a protein implicated in various cancers. The study reported enhanced degradation efficiency and selectivity, paving the way for new therapeutic strategies in oncology.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from this compound. Recent research has focused on improving solubility and bioavailability while maintaining potency. For example, a 2023 paper in European Journal of Medicinal Chemistry described structural modifications that significantly enhanced the metabolic stability of these derivatives, addressing one of the key limitations in their clinical translation.

In conclusion, Methyl 6-bromo-4-(bromomethyl)-3-(difluoromethyl)pyridine-2-acetate (CAS: 1805950-68-8) continues to be a valuable scaffold in medicinal chemistry, with recent studies expanding its applications in kinase inhibition, anti-inflammatory therapy, and targeted protein degradation. Ongoing research aims to further refine its derivatives for improved therapeutic efficacy and clinical potential.